Cas no 932701-91-2 (4-Chloro-2-ethoxy-6-(trifluoromethyl)pyrimidine)

• Product Name: 4-Chloro-2-ethoxy-6-(trifluoromethyl)pyrimidine
• CAS No: 932701-91-2
• MF: C₇H₆ClF₃N₂O
• MW: 226.583550930023
• CID: 1088863
• PubChem ID: 71721037
• Update Time: 2025-10-10

4-Chloro-2-ethoxy-6-(trifluoromethyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-ethoxy-6-(trifluoromethyl)pyrimidine
• DTXSID30856895
• SB60358
• 932701-91-2

• Inchi： 1S/C7H6ClF3N2O/c1-2-14-6-12-4(7(9,10)11)3-5(8)13-6/h3H,2H2,1H3
• InChI Key： YKHLGQJTTPIWTN-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)(F)F)=NC(=N1)OCC

Computed Properties

• Exact Mass: 226.0120750g/mol
• Monoisotopic Mass: 226.0120750g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 35Ų

Additional information on 4-Chloro-2-ethoxy-6-(trifluoromethyl)pyrimidine

Introduction to 4-Chloro-2-ethoxy-6-(trifluoromethyl)pyrimidine (CAS No. 932701-91-2)

4-Chloro-2-ethoxy-6-(trifluoromethyl)pyrimidine (CAS No. 932701-91-2) is a versatile compound with significant applications in the fields of pharmaceuticals, agrochemicals, and materials science. This pyrimidine derivative is characterized by its unique chemical structure, which includes a chloro group, an ethoxy group, and a trifluoromethyl group. These functional groups contribute to its diverse reactivity and potential for use in various chemical syntheses and biological studies.

The chemical structure of 4-Chloro-2-ethoxy-6-(trifluoromethyl)pyrimidine is of particular interest due to its ability to form stable intermediates and participate in a wide range of chemical reactions. The presence of the chloro group allows for nucleophilic substitution reactions, while the ethoxy group can be readily hydrolyzed or substituted under appropriate conditions. The trifluoromethyl group, known for its electron-withdrawing properties, imparts additional stability and reactivity to the molecule.

In the pharmaceutical industry, 4-Chloro-2-ethoxy-6-(trifluoromethyl)pyrimidine has been explored as a key intermediate in the synthesis of several important drugs. Recent studies have highlighted its potential in the development of antiviral and anticancer agents. For instance, a 2021 study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The unique combination of functional groups in 4-Chloro-2-ethoxy-6-(trifluoromethyl)pyrimidine allows for the fine-tuning of pharmacological properties, making it an attractive candidate for drug discovery.

In the field of agrochemicals, 4-Chloro-2-ethoxy-6-(trifluoromethyl)pyrimidine has shown promise as a precursor for herbicides and fungicides. Its ability to form stable complexes with metal ions and its resistance to degradation under environmental conditions make it suitable for use in agricultural formulations. A 2020 study in Pesticide Biochemistry and Physiology demonstrated that compounds derived from this pyrimidine derivative exhibited high efficacy against common plant pathogens, with minimal impact on non-target organisms.

The material science applications of 4-Chloro-2-ethoxy-6-(trifluoromethyl)pyrimidine are also noteworthy. Its thermal stability and chemical resistance make it a valuable component in the synthesis of advanced polymers and coatings. Research published in the Journal of Polymer Science in 2019 highlighted the use of this compound as a monomer in the development of high-performance polymer materials with enhanced mechanical properties and durability.

Synthesis methods for 4-Chloro-2-ethoxy-6-(trifluoromethyl)pyrimidine have been extensively studied to optimize yield and purity. Common approaches include cyclization reactions involving ethyl 5-chloro-3-(difluoromethyl)-3-hydroxybutanoate and ethyl 5-chloro-3-hydroxybutanoate, followed by subsequent derivatization steps. These methods have been refined to achieve high yields and selectivity, making large-scale production feasible.

The safety profile of 4-Chloro-2-ethoxy-6-(trifluoromethyl)pyrimidine is an important consideration for its industrial applications. While it is not classified as a hazardous substance under current regulations, proper handling and storage protocols should be followed to ensure workplace safety. Toxicity studies have shown that this compound has low acute toxicity but may cause irritation upon contact with skin or eyes. Therefore, appropriate personal protective equipment (PPE) should be used when handling this compound.

In conclusion, 4-Chloro-2-ethoxy-6-(trifluoromethyl)pyrimidine (CAS No. 932701-91-2) is a multifunctional compound with broad applications across various industries. Its unique chemical structure and reactivity make it an essential building block for pharmaceuticals, agrochemicals, and advanced materials. Ongoing research continues to uncover new potential uses and optimizations for this versatile compound, solidifying its importance in modern chemistry.